molecular formula C9H10F3NO B8764504 2-{[(3,4,5-Trifluorophenyl)methyl]amino}ethan-1-ol

2-{[(3,4,5-Trifluorophenyl)methyl]amino}ethan-1-ol

Cat. No.: B8764504
M. Wt: 205.18 g/mol
InChI Key: NNECAJTWJAGWHS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-{[(3,4,5-Trifluorophenyl)methyl]amino}ethan-1-ol is a useful research compound. Its molecular formula is C9H10F3NO and its molecular weight is 205.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H10F3NO

Molecular Weight

205.18 g/mol

IUPAC Name

2-[(3,4,5-trifluorophenyl)methylamino]ethanol

InChI

InChI=1S/C9H10F3NO/c10-7-3-6(5-13-1-2-14)4-8(11)9(7)12/h3-4,13-14H,1-2,5H2

InChI Key

NNECAJTWJAGWHS-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C(=C1F)F)F)CNCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium triacetoxyborohydride (14.1 g) was added to a solution of 3,4,5-trifluorobenzaldehyde (5.0 mL), ethanolamine (3.52 g), and acetic acid (10.1 mL) in THF (100 mL) under ice-cooling, and the reaction solution was stirred at room temperature for four hours and 30 minutes. Ice water was added to the reaction solution. The reaction solution was adjusted to pH 7 to 8 by a 5 N sodium hydroxide solution and saturated sodium bicarbonate, followed by extraction with chloroform. The organic layer was dried over anhydrous magnesium sulfate and then filtered, and the mother liquor was concentrated under reduced pressure. The residue was purified by column chromatography using a silica gel (chloroform:methanol=1:100 to 1:5) to obtain 6.91 g of the title compound.
Quantity
14.1 g
Type
reactant
Reaction Step One
Quantity
5 mL
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reactant
Reaction Step One
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3.52 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
10.1 mL
Type
solvent
Reaction Step One
[Compound]
Name
Ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
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0 (± 1) mol
Type
reactant
Reaction Step Three
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0 (± 1) mol
Type
reactant
Reaction Step Four

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